Cas no 6075-11-2 (1,5-di-2-furylpentan-3-one)

• Product Name: 1,5-di-2-furylpentan-3-one
• CAS No: 6075-11-2
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 953460
• PubChem ID: 80175
• Update Time: 2025-04-19

1,5-di-2-furylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1,5-di-2-furylpentan-3-one
• BRN 0200601; 1,5-difurylpentan-3-ol; 1,5-di-[2]furyl-pentan-3-one; 1,5-Di-[2]furyl-pentan-3-on; 1,5-difuryl-3-pentanone; 1,5-Di-2-furyl-3-pentanone; WLN: T5OJ B2V2- BT5OJ; 3-Pentanone, 1,5-di-2-furanyl-; EINECS 228-011-8; 1,5-difurylpentan-3-one; 3-Pentanone, 1,5-di-2-furyl-; 1,5-Di-2-furylpentan-3-one; MLS002638598; 1,5-di-furan-2-yl-pentan-3-one;

• Inchi： 1S/C13H14O3/c14-11(5-7-12-3-1-9-15-12)6-8-13-4-2-10-16-13/h1-4,9-10H,5-8H2
• InChI Key： PUKWJEYNRZPXEX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CCC(CCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.35
• LogP: 3.00710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds